Methyl 4-[2-amino-3-cyano-6-(2-methylbenzyl)-5,5-dioxido-4,6-dihydropyrano[3,2-c][2,1]benzothiazin-4-yl]benzoate

• IUPAC Name: methyl 4-[2-amino-3-cyano-6-[(2-methylphenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazin-4-yl]benzoate
• InChI: InChI=1S/C28H23N3O5S/c1-17-7-3-4-8-20(17)16-31-23-10-6-5-9-21(23)25-26(37(31,33)34)24(22(15-29)27(30)36-25)18-11-13-19(14-12-18)28(32)35-2/h3-14,24H,16,30H2,1-2H3
• InChI Key: VGWIKPGJWIYWJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C4=C(S2(=O)=O)C(C(=C(O4)N)C#N)C5=CC=C(C=C5)C(=O)OC
• Molecular Formula: C28H23N3O5S
• Molecular Weight: 513.6 g/mol

Description

“Methyl 4-[2-amino-3-cyano-6-(2-methylbenzyl)-5,5-dioxido-4,6-dihydropyrano[3,2-c][2,1]benzothiazin-4-yl]benzoate” is a biochemical used for proteomics research. It has a molecular formula of C28H23N3O5S and a molecular weight of 513.56.

Scientific Research Applications

Synthesis of Heterocyclic Systems

This compound serves as a precursor in the synthesis of diverse heterocyclic systems. For instance, it has been utilized in the preparation of substituted pyrazolones, pyrimidinones, and benzothiazole derivatives, highlighting its versatility in organic synthesis. Such heterocyclic compounds have been investigated for their antimicrobial, anticancer, and antioxidant activities, showcasing the compound's significance in medicinal chemistry research. The synthesis pathways often involve multicomponent reactions, showcasing the compound's adaptability in complex chemical transformations (Toplak et al., 1999; Havrylyuk et al., 2010).

Novel Compounds with Biological Activities

Research applications extend to the synthesis of novel compounds with significant biological activities. Through strategic modifications and reactions, derivatives of this compound have been developed to exhibit potent anticancer, antimicrobial, and antioxidant properties. This not only underscores the chemical's role in drug discovery but also in the broader context of therapeutic research (Refaat, 2010; Badne et al., 2011).

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various cellular targets.

Biochemical Pathways

Compounds with similar structures have shown diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that this compound could potentially affect multiple biochemical pathways.